Cas no 26836-42-0 (Sucrose tripalmitate)

• Product Name: Sucrose tripalmitate
• CAS No: 26836-42-0
• MF: C₆₀H₁₁₂O₁₄
• MW: 1057.52290153503
• CID: 278009
• PubChem ID: 71587088
• Update Time: 2025-04-19

Sucrose tripalmitate Chemical and Physical Properties

Names and Identifiers

• Sucrose tripalmitate
• [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-2,5-bis(hexadecanoyloxymethyl)-3,4-dihydroxyoxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate
• [(2R,3R,4S,5R,6R)-3-hexadecanoyloxy-2-[(2S,3S,4R,5R)-3-hexadecanoyloxy-4-hydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)tetrahydropyran-4-yl] hexadecanoate
• 26836-42-0
• .alpha.-D-Glucopyranoside, .beta.-D-fructofuranosyl, trihexadecanoate
• 1H1DB6Y23G
• Q27252403
• EINECS 248-026-3
• UNII-1H1DB6Y23G
• DTXSID80181326
• PALMITIC ACID, TRIESTER WITH SUCROSE
• SUCROSE, TRIPALMITATE

• Inchi： 1S/C60H112O14/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-51(61)69-46-49-54(64)56(66)57(67)59(72-49)74-60(48-71-53(63)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)58(68)55(65)50(73-60)47-70-52(62)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h49-50,54-59,64-68H,4-48H2,1-3H3/t49-,50-,54-,55-,56+,57-,58+,59-,60+/m1/s1
• InChI Key： YAPPOWNJRFZKGC-UWVXNQQFSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CCCCCCCCCCCCCCC)=O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 1056.80520824g/mol
• Monoisotopic Mass: 1056.80520824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 74
• Rotatable Bond Count: 53
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.3
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 978°Cat760mmHg
• Flash Point: 249.4°C
• Refractive Index: 1.513